Cas no 76261-17-1 (Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)-)

• Product Name: Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)-
• CAS No: 76261-17-1
• Molecular Formula: C₂₅H₃₄O₃
• Molecular Weight: 382.53566
• CID: 538103
• PubChem ID: 14655079

Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)- Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)-
• 2-hydroxy-6-(12-phenyldodecyl)benzoic acid
• 76261-17-1
• CHEMBL479327
• DTXSID80562656

• InChIKey： IYAGAWGPLSSYQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H34O3/c26-23-20-14-19-22(24(23)25(27)28)18-13-8-6-4-2-1-3-5-7-10-15-21-16-11-9-12-17-21/h9,11-12,14,16-17,19-20,26H,1-8,10,13,15,18H2,(H,27,28)
• SMILES： C1=CC=C(C=C1)CCCCCCCCCCCCC2=C(C(=CC=C2)O)C(=O)O

Computed Properties

• Exact Mass: 382.25079494g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 382.25079494g/mol
• Heavy Atom Count: 28
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acids